Cas no 1797870-83-7 (7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride)

• Product Name: 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride
• CAS No: 1797870-83-7
• MF: C₉H₁₁ClFNS
• MW: 219.706743478775
• CID: 5054466
• PubChem ID: 75493849
• Update Time: 2025-08-02

7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride
• Z1809367941
• 7-fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine;hydrochloride
• 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride

• Inchi： 1S/C9H10FNS.ClH/c10-7-2-3-9-8(6-7)11-4-1-5-12-9;/h2-3,6,11H,1,4-5H2;1H
• InChI Key： YPYCLPDFMMIIFE-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC(=CC=2NCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 154
• Topological Polar Surface Area: 37.3

Additional information on 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride

Comprehensive Overview of 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride (CAS No. 1797870-83-7)

The compound 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride (CAS No. 1797870-83-7) is a fluorinated derivative of the benzothiazepine class, which has garnered significant attention in pharmaceutical and biochemical research. Benzothiazepines are known for their diverse biological activities, and the introduction of a fluorine atom at the 7-position enhances the compound's potential for specific applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trends in the field.

One of the key features of 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride is its structural uniqueness. The presence of the fluorine atom not only influences the compound's electronic properties but also its metabolic stability and bioavailability. Researchers have explored its potential as a building block in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The benzothiazepine core is a privileged scaffold in medicinal chemistry, often associated with modulating ion channels and neurotransmitter receptors.

In recent years, the demand for fluorinated compounds like 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride has surged due to their applications in positron emission tomography (PET) imaging and targeted drug delivery. Fluorine-18 labeled analogs of similar structures are frequently used in PET scans, a technique that has become indispensable in oncology and neurology. This aligns with the growing interest in personalized medicine and non-invasive diagnostic tools, topics frequently searched by professionals and students alike.

The synthesis of 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are often highlighted in academic searches, as sustainability in chemical synthesis remains a hot topic.

From a pharmacological perspective, the benzothiazepine framework is associated with modulating calcium channels, which are critical in cardiovascular and neurological disorders. While 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride itself may not be a marketed drug, its structural analogs have shown promise in preclinical studies for conditions like anxiety, epilepsy, and chronic pain. This has led to increased curiosity about its mechanism of action and potential therapeutic benefits, as evidenced by frequent searches on academic databases and forums.

Quality control and analytical characterization of 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride are crucial for its application in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to ensure purity and identity. These methods are often queried by analytical chemists and quality assurance professionals, underscoring the compound's relevance in laboratory settings.

In conclusion, 7-Fluoro-2,3,4,5-tetrahydro-1,5-benzothiazepine hydrochloride (CAS No. 1797870-83-7) represents a versatile and intriguing compound with broad implications in drug discovery and diagnostic imaging. Its fluorinated structure, combined with the benzothiazepine core, offers unique opportunities for scientific exploration. As research continues to evolve, this compound is likely to remain a focal point for chemists, pharmacologists, and medical researchers worldwide.